2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C13H19NO2/c1-10(2)8-14-13(15)9-16-12-7-5-4-6-11(12)3/h4-7,10H,8-9H2,1-3H3,(H,14,15)
• InChI Key: KXBQMVOVMSAVHT-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NCC(C)C

Description

2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide, also known as MPMA, is a chemical compound that has been widely used in scientific research due to its potential therapeutic effects. It belongs to the class of amides and has been studied for its various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide is not fully understood. However, it is believed to act on the GABAergic system by enhancing the activity of GABA receptors. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating the excitability of neurons in the brain. By enhancing the activity of GABA receptors, 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide may reduce neuronal excitability, leading to its anticonvulsant and anxiolytic effects.
Biochemical and physiological effects:
2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide has been found to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic effects. 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide has also been found to reduce the levels of inflammatory cytokines, such as TNF-α and IL-1β, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide is its potential therapeutic effects in various fields of scientific research. It has been found to possess anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising compound for the treatment of various neurological and inflammatory disorders. However, one of the limitations of 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide is its potential toxicity. It has been found to be toxic to the liver and kidneys in high doses, which may limit its use in clinical settings.

Future Directions

There are several future directions for the research on 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide. One of the directions is to study its potential use in the treatment of neuropathic pain. Neuropathic pain is a chronic pain condition that is difficult to treat with traditional analgesics. 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide has been found to possess analgesic properties, making it a promising compound for the treatment of neuropathic pain.
Another future direction is to study the potential use of 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide in the treatment of epilepsy. Epilepsy is a neurological disorder characterized by recurrent seizures. 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide has been found to possess anticonvulsant properties, making it a promising compound for the treatment of epilepsy.
In conclusion, 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide is a chemical compound that has been widely used in scientific research due to its potential therapeutic effects. It has been studied for its anticonvulsant, analgesic, and anti-inflammatory properties. 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide has also been studied for its potential use in the treatment of neuropathic pain, epilepsy, and anxiety disorders. While it has several advantages, such as its potential therapeutic effects, it also has limitations, such as its potential toxicity. There are several future directions for the research on 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide, including its potential use in the treatment of neuropathic pain and epilepsy.

Synthesis Methods

The synthesis of 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide involves the reaction of 2-methylphenol with propionyl chloride, followed by the reaction of the resulting 2-methylphenyl propionate with isobutylamine. The final product is obtained by the reaction of the intermediate with acetic anhydride. The chemical structure of 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide is shown below:

Scientific Research Applications

2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide has been studied for its potential therapeutic effects in various fields of scientific research. It has been found to possess anticonvulsant, analgesic, and anti-inflammatory properties. 2-(2-methylphenoxy)-N-(2-methylpropyl)acetamide has also been studied for its potential use in the treatment of neuropathic pain, epilepsy, and anxiety disorders.